![molecular formula C12H7F3N4OS B2749734 6-(3-(Trifluoromethyl)phenylthio)-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one CAS No. 303996-29-4](/img/structure/B2749734.png)
6-(3-(Trifluoromethyl)phenylthio)-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is chemically known as 7-[(3R)-3-amino-1-oxo-4-(2,4,5-trifluorophenyl)butyl]-5,6,7,8-tetrahydro-3-(trifluoromethyl)-1,2,4-triazolo [4,3-a] pyrazine phosphate (1:1) monohydrate . It is an anti-diabetic drug used in the treatment .
Synthesis Analysis
The synthesis of this compound involves several steps :- Adding palladium/carbon and an ethanol solution of the 4 under the protection of nitrogen in a high-pressure kettle; after reaction, filtering, washing and concentrating; mixing residues and an ethanol solution of hydrogen chloride; after the mixed solution reacts, separating precipitates, washing, and drying to a constant weight, thus obtaining a product .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound have been described in the Synthesis Analysis section. The reactions involve the use of ethanol, hydrazine hydrate, 2-chloropyrazine, chlorobenzene, trifluoroacetic anhydride, methanesulfonic acid, and palladium/carbon .Scientific Research Applications
Pharmaceutical Research: Antidiabetic Drug Development
This compound is a key intermediate in the synthesis of Sitagliptin , a widely used antidiabetic drug . Sitagliptin functions as a dipeptidyl peptidase-4 inhibitor, which helps to regulate blood sugar levels in patients with type 2 diabetes. The trifluoromethyl group in the compound contributes to the drug’s metabolic stability and potency.
Material Science: Development of Energetic Materials
The triazolopyridazine core of the compound provides a stable framework for the development of energetic materials . These materials are crucial for various applications, including propellants and explosives. The thermal stability imparted by the triazole ring makes it a candidate for high-temperature applications.
Chemical Synthesis: Building Block for Heterocyclic Compounds
Due to its versatile structure, this compound serves as a building block for synthesizing a wide range of heterocyclic compounds . These compounds have diverse applications, including as catalysts, in organic light-emitting diodes (OLEDs), and as pharmaceutical intermediates.
Antimicrobial Research: Development of New Antibiotics
Derivatives of this compound have shown potential as antimicrobial agents . In vitro studies have indicated that certain urea and thiourea derivatives exhibit significant activity against bacterial and fungal strains, suggesting their use in developing new antibiotics.
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
6-[3-(trifluoromethyl)phenyl]sulfanyl-2H-[1,2,4]triazolo[4,3-b]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7F3N4OS/c13-12(14,15)7-2-1-3-8(6-7)21-10-5-4-9-16-17-11(20)19(9)18-10/h1-6H,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSHCGQDRLUEKNW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)SC2=NN3C(=NNC3=O)C=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7F3N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.